![molecular formula C21H13NO4 B4753560 4-oxo-2-phenyl-4H-chromen-6-yl nicotinate](/img/structure/B4753560.png)
4-oxo-2-phenyl-4H-chromen-6-yl nicotinate
Overview
Description
4-oxo-2-phenyl-4H-chromen-6-yl nicotinate, also known as OPC, is a chemical compound that belongs to the class of coumarin derivatives. OPC has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 4-oxo-2-phenyl-4H-chromen-6-yl nicotinate is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways involved in oxidative stress, inflammation, and cell proliferation. This compound has been found to inhibit the activity of various enzymes involved in the production of reactive oxygen species, thus reducing oxidative stress. Additionally, this compound has been found to inhibit the activity of various pro-inflammatory cytokines, thus reducing inflammation. This compound has also been found to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been found to reduce oxidative stress by increasing the activity of various antioxidant enzymes such as superoxide dismutase and catalase. Additionally, this compound has been found to reduce inflammation by inhibiting the activity of various pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been found to induce apoptosis in cancer cells by activating various signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-oxo-2-phenyl-4H-chromen-6-yl nicotinate in lab experiments is its low toxicity. This compound has been found to be relatively safe even at high doses. Additionally, this compound is readily available and can be synthesized easily. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 4-oxo-2-phenyl-4H-chromen-6-yl nicotinate. One area of research is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of this compound and to identify its molecular targets. Another area of research is the development of novel formulations of this compound that can improve its solubility and bioavailability. Finally, further research is needed to evaluate the safety and efficacy of this compound in human clinical trials.
Scientific Research Applications
4-oxo-2-phenyl-4H-chromen-6-yl nicotinate has been extensively studied for its potential therapeutic applications in various diseases. This compound has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to have a positive effect on cardiovascular health by improving blood flow and reducing blood pressure.
properties
IUPAC Name |
(4-oxo-2-phenylchromen-6-yl) pyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13NO4/c23-18-12-20(14-5-2-1-3-6-14)26-19-9-8-16(11-17(18)19)25-21(24)15-7-4-10-22-13-15/h1-13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJRFRRYDQIAMGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)OC(=O)C4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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